{[2-(3-Chloro-4-fluorophenoxy)phenyl]methyl}(methyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“{[2-(3-Chloro-4-fluorophenoxy)phenyl]methyl}(methyl)amine” is a chemical compound with the CAS Number: 1272112-78-3 . It has a molecular weight of 265.71 . The IUPAC name for this compound is [2-(3-chloro-4-fluorophenoxy)phenyl]-N-methylmethanamine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C14H13ClFNO/c1-17-9-10-4-2-3-5-14(10)18-11-6-7-13(16)12(15)8-11/h2-8,17H,9H2,1H3 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . More detailed physical and chemical properties are not available in the current data.Mechanism of Action
CFPM acts as a dopamine transporter inhibitor by binding to the dopamine transporter protein and preventing the reuptake of dopamine into presynaptic neurons. This results in an increase in the amount of dopamine available in the synaptic cleft, which can lead to increased dopamine signaling and activity. The exact mechanism of action of CFPM in PET imaging is not well understood, but it is thought to involve the binding of CFPM to specific receptors or transporters in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CFPM are varied and depend on the specific application and dosage. In neuroscience research, CFPM has been shown to increase dopamine signaling and activity, which can lead to increased motivation, attention, and reward-seeking behavior. CFPM has also been shown to have potential applications in the treatment of neurological disorders such as Parkinson's disease and ADHD. In PET imaging, CFPM has been shown to bind to specific receptors or transporters in the body, which can be visualized using PET imaging techniques.
Advantages and Limitations for Lab Experiments
CFPM has several advantages as a tool in scientific research. It is a relatively simple compound to synthesize, and high yields can be obtained with minimal by-products. CFPM also has potential applications in a range of scientific fields, including neuroscience and PET imaging. However, there are also limitations to the use of CFPM in lab experiments. The compound is relatively new and has not been extensively studied, so there may be unknown side effects or limitations to its use. Additionally, the cost of synthesis and the availability of the compound may limit its use in some research settings.
Future Directions
There are several future directions for research on CFPM. One area of focus is in the development of new applications for the compound, particularly in the treatment of neurological disorders. CFPM may also have potential applications in other areas of scientific research, such as cancer imaging and drug delivery. Additionally, further research is needed to fully understand the mechanism of action of CFPM in PET imaging and to optimize imaging techniques using the compound. Finally, more research is needed to fully understand the biochemical and physiological effects of CFPM and to identify any potential side effects or limitations to its use in scientific research.
Synthesis Methods
The synthesis of CFPM involves a series of chemical reactions that result in the formation of the final product. The starting material for the synthesis is 3-chloro-4-fluoroanisole, which is reacted with 2-(bromomethyl)phenol in the presence of a base to form the intermediate product. This intermediate is then reacted with methylamine in the presence of a reducing agent to form the final product, {[2-(3-Chloro-4-fluorophenoxy)phenyl]methyl}(methyl)amine. The synthesis method has been optimized to produce high yields of the final product with minimal by-products.
Scientific Research Applications
CFPM has been studied for its potential applications in scientific research. One of the major areas of research has been in the field of neuroscience, where CFPM has been shown to have activity as a dopamine transporter inhibitor. This activity has potential applications in the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). CFPM has also been studied for its potential as a tool in positron emission tomography (PET) imaging, which is used to visualize the distribution of compounds in the body.
Safety and Hazards
The compound is classified as dangerous with the signal word "Danger" . It has hazard statements H302, H315, H318, H335 which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
1-[2-(3-chloro-4-fluorophenoxy)phenyl]-N-methylmethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClFNO/c1-17-9-10-4-2-3-5-14(10)18-11-6-7-13(16)12(15)8-11/h2-8,17H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRSJHNAKKOFQIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=CC=C1OC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.